Cas no 196801-02-2 (Cyclopentanecarbonitrile, 2-hydroxy-, (1R,2S)-)

• Product Name: Cyclopentanecarbonitrile, 2-hydroxy-, (1R,2S)-
• CAS No: 196801-02-2
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 1388227
• PubChem ID: 12478721
• Update Time: 2025-04-20

Cyclopentanecarbonitrile, 2-hydroxy-, (1R,2S)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarbonitrile, 2-hydroxy-, (1R,2S)-
• (1R,2S)-2-hydroxycyclopentane-1-carbonitrile
• 196801-02-2
• SCHEMBL8906433
• AKOS026735931

• Inchi： 1S/C6H9NO/c7-4-5-2-1-3-6(5)8/h5-6,8H,1-3H2/t5-,6+/m1/s1
• InChI Key： LXEPXMXJJFJNOU-RITPCOANSA-N
• SMILES： O[C@H]1CCC[C@@H]1C#N

Computed Properties

• Exact Mass: 111.06847
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02